![molecular formula C15H15ClN2O2 B4760041 2-(4-chloro-3-methylphenoxy)-N-(2-pyridinylmethyl)acetamide](/img/structure/B4760041.png)
2-(4-chloro-3-methylphenoxy)-N-(2-pyridinylmethyl)acetamide
Overview
Description
2-(4-chloro-3-methylphenoxy)-N-(2-pyridinylmethyl)acetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is activated in response to low energy levels in cells, such as during exercise or fasting. A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic diseases such as diabetes and obesity.
Mechanism of Action
2-(4-chloro-3-methylphenoxy)-N-(2-pyridinylmethyl)acetamide activates AMPK by binding to a specific site on the enzyme. This activation leads to increased glucose uptake and fatty acid oxidation in cells, as well as other metabolic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in cells and animal models. These include increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, as well as reduced lipid accumulation and inflammation.
Advantages and Limitations for Lab Experiments
2-(4-chloro-3-methylphenoxy)-N-(2-pyridinylmethyl)acetamide has several advantages for use in lab experiments, including its specificity for AMPK activation and its ability to be administered orally. However, it also has limitations, such as its potential toxicity and the need for careful dosing and monitoring.
Future Directions
There are several future directions for research on 2-(4-chloro-3-methylphenoxy)-N-(2-pyridinylmethyl)acetamide and its potential therapeutic applications. These include further studies on its effects on glucose and lipid metabolism in animal models and humans, as well as investigations into its potential use in the treatment of other metabolic diseases such as non-alcoholic fatty liver disease. Additionally, research on the development of more potent and selective AMPK activators may lead to the development of even more effective treatments for metabolic diseases.
Scientific Research Applications
2-(4-chloro-3-methylphenoxy)-N-(2-pyridinylmethyl)acetamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to improve glucose uptake and insulin sensitivity in cells, making it a potential treatment for diabetes. It has also been shown to increase fatty acid oxidation and reduce lipid accumulation in cells, making it a potential treatment for obesity.
properties
IUPAC Name |
2-(4-chloro-3-methylphenoxy)-N-(pyridin-2-ylmethyl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O2/c1-11-8-13(5-6-14(11)16)20-10-15(19)18-9-12-4-2-3-7-17-12/h2-8H,9-10H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSLRHLWVCZHWCK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(=O)NCC2=CC=CC=N2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.